N-(2,3-dihydro-1H-inden-1-yl)-1-(pyrrolidin-1-ylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-1-yl)-1-pyrrolidin-1-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H27N3O3S/c23-19(20-18-8-7-15-5-1-2-6-17(15)18)16-9-13-22(14-10-16)26(24,25)21-11-3-4-12-21/h1-2,5-6,16,18H,3-4,7-14H2,(H,20,23)
• InChI Key: DADJBNYUJIYLTI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3CCC4=CC=CC=C34
• Molecular Formula: C19H27N3O3S
• Molecular Weight: 377.5 g/mol

Description

N-(2,3-dihydro-1H-inden-1-yl)-1-(pyrrolidin-1-ylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H27N3O3S and its molecular weight is 377.5. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydro-1H-inden-1-yl)-1-(pyrrolidin-1-ylsulfonyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydro-1H-inden-1-yl)-1-(pyrrolidin-1-ylsulfonyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition

Several studies have investigated the metabolism and disposition of compounds structurally related to N-(2,3-dihydro-1H-inden-1-yl)-1-(pyrrolidin-1-ylsulfonyl)piperidine-4-carboxamide. For example, the disposition of SB-649868, an orexin receptor antagonist, in humans was thoroughly examined to understand its pharmacokinetics, including absorption, metabolism, and excretion pathways (Renzulli et al., 2011). Another study on BMS-690514, an inhibitor targeting multiple receptors, including ErbB and VEGF receptors, elucidated its metabolic fate in humans, highlighting the complex biotransformation processes these types of molecules undergo (Christopher et al., 2010).

Pharmacokinetics in Clinical Trials

The pharmacokinetics and metabolic pathways of novel compounds, such as venetoclax, a B-cell lymphoma-2 inhibitor, have been characterized in clinical settings. These studies aim to understand the drug's absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for optimizing therapeutic efficacy and safety (Liu et al., 2017).

Environmental and Human Exposure Assessment

Research has also extended to evaluating environmental exposure to similar chemical structures, focusing on their detection in human biological samples. For instance, a study in South Australia assessed preschool children's exposure to organophosphorus and pyrethroid pesticides, highlighting the importance of monitoring environmental contaminants and their potential impact on human health (Babina et al., 2012).